(S)-3-amino-4-methylpentanoic acid hydrochloride

• IUPAC Name: (3S)-3-amino-4-methylpentanoic acid;hydrochloride
• InChI: InChI=1S/C6H13NO2.ClH/c1-4(2)5(7)3-6(8)9;/h4-5H,3,7H2,1-2H3,(H,8,9);1H/t5-;/m0./s1
• InChI Key: SLNFFBWDHRKWCB-JEDNCBNOSA-N
• Canonical SMILES: CC(C)C(CC(=O)O)N.Cl
• Isomeric SMILES: CC(C)[C@H](CC(=O)O)N.Cl
• Molecular Formula: C6H14ClNO2
• Molecular Weight: 167.63 g/mol
• CAS RN: 402587-64-8

Description

Hydrochloric acid, also known as muriatic acid or spirits of salt, is an aqueous solution of hydrogen chloride (HCl). It is a colorless solution with a distinctive pungent smell. It is classified as a strong acid.

Chemical Reactions Analysis

Hydrochloric acid, a component of “(S)-3-amino-4-methylpentanoic acid hydrochloride”, can undergo various reactions. For instance, it can react with bases to form salts and water, a process known as neutralization.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its solubility, melting point, boiling point, and reactivity. Hydrochloric acid, for example, is a colorless, transparent liquid that fumes in air if concentrated.

Scientific Research Applications

• Field : Materials Science

  • Application : Growth and Dispersion Control of SnO2 Nanocrystals
  • Method : The research focuses on the facile catalyst-free synthesis of single-nanometer-scale SnO2 nanocrystals employing an aromatic organic ligand (as the structure-directing agent) and Sn (IV) salt in an aqueous solution.
  • Results : The use of an aromatic amino acid ester hydrochloride salt allowed the researchers to obtain an aqueous precursor solution containing a higher concentration of ligand, in addition to facilitating the growth of SnO2 nanoparticles as small as 3 nm with a narrow size distribution.

• Field : Chemistry

  • Application : Sensing Applications
  • Method : Boronic acids interact with diols and strong Lewis bases as fluoride or cyanide anions, which leads to their utility in various sensing applications.
  • Results : The sensing applications can be homogeneous assays or heterogeneous detection. Detection can be at the interface of the sensing material or within the bulk sample.

• Field : Renewable Energy

  • Application : Perovskite Solar Cells (PSCs)
  • Method : The research focuses on the synthesis of single-nanometer-scale SnO2 nanocrystals using an aromatic organic ligand and Sn (IV) salt in an aqueous solution. The use of an aromatic amino acid ester hydrochloride salt facilitated the growth of SnO2 nanoparticles as small as 3 nm with a narrow size distribution.
  • Results : The SnO2 nanoparticles were proved to be crystallized and uniformly dispersed in the reaction mixture. The nanoparticles were used to produce a SnO2 nanoparticle film to serve as an Electron Transport Layer (ETL) for PSCs.

• Field : Biochemistry

  • Application : Cell Labelling and Protein Manipulation
  • Method : Boronic acids interact with diols and strong Lewis bases such as fluoride or cyanide anions, which leads to their utility in various sensing applications. This interaction allows utilization in various areas ranging from biological labelling, protein manipulation and modification, separation and the development of therapeutics.
  • Results : Boronic acids were used for electrophoresis of glycated molecules. They were also employed as building materials for microparticles for analytical methods and in polymers for the controlled release of insulin.

• Field : Nanotechnology

  • Application : Nanofluids for Photovoltaic Applications
  • Method : The research focuses on the synthesis of single-nanometer-scale SnO2 nanocrystals using an aromatic organic ligand and Sn (IV) salt in an aqueous solution. The use of an aromatic amino acid ester hydrochloride salt facilitated the growth of SnO2 nanoparticles as small as 3 nm with a narrow size distribution.
  • Results : The nanoparticles were proved to be crystallized and uniformly dispersed in the reaction mixture. The environmentally benign, ethanol-based SnO2 nanofluids stabilized with the capping agent for the Sn (IV) ions were also successfully obtained and spin-coated to produce a SnO2 nanoparticle film.

• Field : Biomedical Engineering

  • Application : Controlled Release of Insulin
  • Method : Boronic acids interact with diols and strong Lewis bases such as fluoride or cyanide anions, which leads to their utility in various sensing applications. This interaction allows utilization in various areas ranging from biological labelling, protein manipulation and modification, separation and the development of therapeutics.
  • Results : Boronic acids were used for electrophoresis of glycated molecules. They were also employed as building materials for microparticles for analytical methods and in polymers for the controlled release of insulin.

Safety And Hazards

Hydrochloric acid is corrosive and can cause severe skin burns and eye damage. It may also cause respiratory irritation.

Future Directions

The future directions of a compound depend on its potential applications. For instance, if it’s a drug, future directions may involve improving its efficacy, reducing its side effects, or finding new therapeutic uses.

Citations

Organocatalytic Asymmetric Mannich Reactions with N‐Boc and N‐Cbz Protected α‐Amido Sulfones (Boc: tert‐Butoxycarbonyl, Cbz: Benzyloxycarbonyl)

O Marianacci, G Micheletti, L Bernardi… - … A European Journal, 2007 - Wiley Online Library

… S-3-Amino-4-methylpentanoic acid hydrochloride (6 b): Following the general procedure, compound 6 b was obtained as a white solid in a yield of 88 %. The ee value of the product …

Number of citations: 132 chemistry-europe.onlinelibrary.wiley.com